Cas no 58114-57-1 (4-ethoxybutan-1-amine)

• Product Name: 4-ethoxybutan-1-amine
• CAS No: 58114-57-1
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 3199005
• PubChem ID: 10441690
• Update Time: 2025-10-28

4-ethoxybutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-BUTANAMINE, 4-ETHOXY-
• 4-ethoxybutan-1-amine
• G26148
• ICA11457
• AKOS000159451
• EN300-45238
• 981-539-7
• 58114-57-1
• SCHEMBL185787

• Inchi： 1S/C6H15NO/c1-2-8-6-4-3-5-7/h2-7H2,1H3
• InChI Key： GDELFUQKNPLION-UHFFFAOYSA-N
• SMILES： O(CC)CCCCN

Computed Properties

• Exact Mass: 117.115364102Da
• Monoisotopic Mass: 117.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 143.7±13.0 °C at 760 mmHg
• Vapor Pressure: 5.3±0.3 mmHg at 25°C

4-ethoxybutan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4-ethoxybutan-1-amine

Comprehensive Overview of 4-Ethoxybutan-1-amine (CAS No. 58114-57-1): Properties, Applications, and Industry Insights

4-Ethoxybutan-1-amine (CAS No. 58114-57-1) is a versatile organic compound with a growing presence in pharmaceutical, agrochemical, and specialty chemical industries. Its molecular structure, featuring an ethoxy group and a primary amine, enables unique reactivity, making it valuable for synthesizing intermediates, surfactants, and functional materials. This article explores its physicochemical properties, synthetic applications, and emerging trends aligned with sustainability and green chemistry.

The compound’s chemical stability and solubility profile (e.g., miscibility in polar solvents like ethanol and water) make it suitable for formulations requiring controlled release or pH modulation. Researchers highlight its role in designing biodegradable surfactants, addressing the global demand for eco-friendly alternatives. Recent studies also investigate its potential in carbon capture technologies, where amine-based compounds are pivotal for CO₂ absorption.

In pharmaceuticals, 4-Ethoxybutan-1-amine serves as a building block for active pharmaceutical ingredients (APIs). Its amine group facilitates coupling reactions, enabling the synthesis of antihistamines or local anesthetics. The rise of personalized medicine and high-throughput screening has amplified interest in such intermediates, particularly for modular drug design.

From an industrial perspective, manufacturers prioritize cost-effective synthesis routes and scalability. Catalytic amination and continuous-flow processes are now favored to reduce waste and energy consumption—key concerns under the EPA’s Green Chemistry Initiative. Companies like Sigma-Aldrich and TCI Chemicals list 58114-57-1 in catalogs, emphasizing >98% purity for research-grade applications.

Consumer trends also influence its adoption. The cosmetics industry explores 4-Ethoxybutan-1-amine derivatives as mild conditioning agents, aligning with clean-label movements. Meanwhile, agrochemical formulations leverage its solubility to enhance herbicide efficacy, responding to precision farming needs.

Regulatory compliance remains critical. While not classified as hazardous under GHS, proper handling (e.g., PPE, ventilation) is advised. The compound’s LD₅₀ data and ecotoxicity profiles are publicly accessible via REACH databases, ensuring transparency for end-users.

Future prospects include nanomaterial functionalization and bio-based production via enzymatic catalysis. As industries shift toward circular economy models, 58114-57-1 exemplifies how tailored amines can bridge performance and sustainability.